Cas no 328539-67-9 (4-bis(2-methoxyethyl)sulfamoyl-N-(4-methoxynaphthalen-1-yl)benzamide)

• Product Name: 4-bis(2-methoxyethyl)sulfamoyl-N-(4-methoxynaphthalen-1-yl)benzamide
• CAS No: 328539-67-9
• MF: C₂₄H₂₈N₂O₆S
• MW: 472.553925514221
• CID: 6070347
• PubChem ID: 71778271
• Update Time: 2025-05-27

4-bis(2-methoxyethyl)sulfamoyl-N-(4-methoxynaphthalen-1-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-bis(2-methoxyethyl)sulfamoyl-N-(4-methoxynaphthalen-1-yl)benzamide
• 4-(N,N-bis(2-methoxyethyl)sulfamoyl)-N-(4-methoxynaphthalen-1-yl)benzamide
• Benzamide, 4-[[bis(2-methoxyethyl)amino]sulfonyl]-N-(4-methoxy-1-naphthalenyl)-
• F0147-0125
• 4-[BIS(2-METHOXYETHYL)SULFAMOYL]-N-(4-METHOXYNAPHTHALEN-1-YL)BENZAMIDE
• 328539-67-9
• AKOS024574535
• SR-01000416685-1
• SR-01000416685

• Inchi： 1S/C24H28N2O6S/c1-30-16-14-26(15-17-31-2)33(28,29)19-10-8-18(9-11-19)24(27)25-22-12-13-23(32-3)21-7-5-4-6-20(21)22/h4-13H,14-17H2,1-3H3,(H,25,27)
• InChI Key： JWEQSXYWLZEJJF-UHFFFAOYSA-N
• SMILES： C(NC1=C2C(C=CC=C2)=C(OC)C=C1)(=O)C1=CC=C(S(N(CCOC)CCOC)(=O)=O)C=C1

Computed Properties

• Exact Mass: 472.16680779g/mol
• Monoisotopic Mass: 472.16680779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 696
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Density: 1.274±0.06 g/cm3(Predicted)
• pka: 13.73±0.43(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 4-bis(2-methoxyethyl)sulfamoyl-N-(4-methoxynaphthalen-1-yl)benzamide

Comprehensive Analysis of 4-bis(2-methoxyethyl)sulfamoyl-N-(4-methoxynaphthalen-1-yl)benzamide (CAS No. 328539-67-9)

The compound 4-bis(2-methoxyethyl)sulfamoyl-N-(4-methoxynaphthalen-1-yl)benzamide (CAS No. 328539-67-9) is a sophisticated organic molecule with significant potential in pharmaceutical and material science applications. Its unique structure, featuring a sulfamoyl bridge and methoxynaphthalene moiety, has garnered attention for its versatile properties. Researchers are increasingly exploring its role in drug development, particularly in targeting specific enzymatic pathways. The presence of methoxyethyl groups enhances its solubility, making it a candidate for formulations requiring improved bioavailability.

In recent years, the demand for sulfonamide-based compounds like 4-bis(2-methoxyethyl)sulfamoyl-N-(4-methoxynaphthalen-1-yl)benzamide has surged due to their applications in kinase inhibition and anti-inflammatory therapies. This aligns with current trends in precision medicine, where molecules with multi-targeted capabilities are highly sought after. The compound's naphthalene core also contributes to its fluorescence properties, opening doors for bioimaging and diagnostic applications.

Synthetic routes for CAS 328539-67-9 often involve amide coupling and sulfonylation reactions, with yields optimized through modern green chemistry techniques. Environmental concerns have driven innovations in solvent-free or water-based synthesis methods, which are frequently searched by chemists in academic and industrial settings. The compound's stability under physiological conditions further supports its potential in long-acting drug delivery systems.

From a structure-activity relationship (SAR) perspective, the 4-methoxynaphthalen-1-yl group in 4-bis(2-methoxyethyl)sulfamoyl-N-(4-methoxynaphthalen-1-yl)benzamide is critical for binding affinity. Computational studies using molecular docking tools reveal interactions with protein targets involved in cellular signaling. These findings are frequently cited in drug discovery forums and patent literature, reflecting the compound's relevance in competitive research landscapes.

Quality control of 328539-67-9 relies on advanced analytical techniques such as HPLC-MS and NMR spectroscopy, ensuring purity standards for preclinical studies. Regulatory guidelines emphasize thorough impurity profiling, a topic widely discussed in pharmaceutical compliance circles. The compound's logP and pKa values also make it a subject of interest in ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) predictions.

Emerging applications of 4-bis(2-methoxyethyl)sulfamoyl-N-(4-methoxynaphthalen-1-yl)benzamide include its use in photodynamic therapy (PDT) due to its light-sensitive characteristics. This connects with growing interest in non-invasive treatments for dermatological conditions. Additionally, its polypharmacology potential—targeting multiple disease pathways simultaneously—positions it as a candidate for combination therapies against complex disorders.

In material science, derivatives of CAS 328539-67-9 have shown promise in organic electronics, particularly as charge transport materials. The conjugated system within its structure facilitates electron delocalization, a property exploited in OLED and sensor technologies. Researchers are investigating its thermal stability for high-performance polymeric composites, addressing industry demands for heat-resistant coatings.

The intellectual property landscape surrounding 4-bis(2-methoxyethyl)sulfamoyl-N-(4-methoxynaphthalen-1-yl)benzamide includes patents covering crystallographic forms and co-crystals to enhance physicochemical properties. Such innovations respond to the pharmaceutical sector's need for patent lifecycle management strategies. Analytical data sheets for this compound often highlight its polymorphic behavior, a key consideration in formulation science.

Future research directions for 328539-67-9 may explore its nanocarrier compatibility for targeted drug delivery, leveraging its amphiphilic nature. Cross-disciplinary collaborations could unlock its potential in theranostics—combining therapy and diagnostics—a hot topic in personalized medicine. As high-throughput screening platforms evolve, this compound's scaffold diversity offers opportunities for lead optimization in drug pipelines.